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Compound Name: 9-Methoxyaristolactam I

Cat. No.: B14083756 Get Quote

9-Methoxyaristolactam I: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Methoxyaristolactam I is a naturally occurring aristolactam alkaloid, a class of compounds

characterized by a phenanthrene-lactam skeleton. These compounds are typically found in

plants of the Aristolochia genus, which have a long history of use in traditional medicine. This

document provides a detailed technical guide to the chemical structure, properties, and

biological aspects of 9-Methoxyaristolactam I, intended for researchers and professionals in

the fields of natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
9-Methoxyaristolactam I, with the chemical formula C₁₈H₁₃NO₅ and a molecular weight of

323.30 g/mol , possesses a distinctive tetracyclic aromatic structure. The core of the molecule

is a phenanthrene ring system fused to a γ-lactam ring. A methoxy group is substituted at the

C-9 position of the phenanthrene ring.

Chemical Structure:

Caption: Chemical structure of 9-Methoxyaristolactam I.
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Physicochemical Properties:

Property Value Reference

CAS Number 133462-30-3 [1]

Molecular Formula C₁₈H₁₃NO₅ [1]

Molecular Weight 323.30 g/mol [1]

Spectroscopic Data
The structural elucidation of 9-Methoxyaristolactam I is primarily based on spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and

Infrared (IR) spectroscopy. While a comprehensive public database of its spectra is not readily

available, data for related aristolactam compounds provide insights into its characteristic

spectral features. The structural determination of aristolactam derivatives typically relies on 1D

and 2D NMR experiments such as ¹H-¹H COSY, HMQC, and HMBC to establish the

connectivity of protons and carbons.

Isolation Protocols
9-Methoxyaristolactam I has been isolated from various plant species of the Aristolochia

genus, notably Aristolochia mollissima and Aristolochia ponticum. A general experimental

protocol for the isolation of aristolactam alkaloids from plant material is outlined below.

General Isolation Workflow:

Caption: General workflow for the isolation of 9-Methoxyaristolactam I.

Detailed Methodological Steps:

Plant Material Collection and Preparation: The roots and stems of the source plant are

collected, dried, and ground into a fine powder to maximize the surface area for extraction.

Extraction: The powdered plant material is subjected to exhaustive extraction with an organic

solvent such as methanol or ethanol at room temperature or under reflux. The resulting

extract is then concentrated under reduced pressure.
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Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as n-hexane, dichloromethane, and ethyl acetate, to

separate compounds based on their polarity. Aristolactam alkaloids are typically found in the

dichloromethane and ethyl acetate fractions.

Chromatographic Separation: The enriched fractions are subjected to column

chromatography on silica gel, eluting with a gradient of solvents (e.g., n-hexane-ethyl acetate

or chloroform-methanol). Fractions are collected and monitored by Thin Layer

Chromatography (TLC).

Final Purification: Fractions containing the target compound are combined and further

purified using techniques like Sephadex LH-20 column chromatography and/or preparative

High-Performance Liquid Chromatography (HPLC) to yield pure 9-Methoxyaristolactam I.

Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic

methods (NMR, MS, IR, UV).

Biological Activity and Potential Signaling Pathways
Aristolactam alkaloids, as a class, have been reported to exhibit a range of biological activities,

including cytotoxic, anti-inflammatory, and antimicrobial effects. However, it is crucial to note

that aristolochic acids, which are structurally related to aristolactams, are known to be

nephrotoxic and carcinogenic. The safety profile of aristolactams themselves is an active area

of research.

Currently, there is limited specific information in the public domain regarding the detailed

biological activities and mechanism of action of 9-Methoxyaristolactam I. Research on related

aristolactams suggests potential interactions with cellular signaling pathways involved in cell

proliferation and apoptosis.

Hypothetical Signaling Pathway Involvement:

Given the cytotoxic potential of related compounds, a plausible hypothesis is that 9-
Methoxyaristolactam I may modulate key signaling pathways that regulate cell growth and

survival, such as the PI3K/Akt/mTOR pathway or MAPK pathways. Further research is required

to validate these hypotheses.
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Caption: Hypothetical modulation of cellular signaling pathways.

Conclusion
9-Methoxyaristolactam I is a natural product with a well-defined chemical structure. While its

isolation from Aristolochia species is established, a comprehensive public repository of its

quantitative properties and detailed biological activities remains to be fully developed. This

technical guide summarizes the currently available information and highlights the need for

further research to explore the pharmacological potential and safety profile of this compound.

The provided methodologies and hypothetical frameworks can serve as a basis for future

investigations by researchers in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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